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Abstract

Etrimfos, an organophosphate insecticide, is identified by the CAS number 38260-54-7.[1]
This technical guide provides an in-depth review of its core characteristics, toxicological profile,
metabolic pathways, and environmental fate. Etrimfos functions as a non-systemic insecticide
with contact and stomach action, primarily by inhibiting the enzyme acetylcholinesterase.[2][3]
This document summarizes key quantitative data, details experimental protocols for its
analysis, and provides visual representations of its mechanism of action and metabolic
degradation. Although once used for controlling chewing pests on various crops, it is now
considered obsolete in many regions.[2][3]

Chemical and Physical Properties

Etrimfos is chemically known as O-(6-ethoxy-2-ethyl-4-pyrimidinyl) O,O-dimethyl
phosphorothioate.[4] It is a colorless oil with a slight, characteristic odor.[4][5]
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Property Value Reference
CAS Number 38260-54-7 [1][6]
Molecular Formula C10H17N204PS [1][4][6]
Molecular Weight 292.29 g/mol [1][6]
Appearance Colorless oil [4107]
Melting Point -3.35°C [41[5]
Density 1.195 g/cm3 at 20°C [415]

Vapor Pressure 6.5 x 10~> mm Hg at 20°C [5]

Water Solubility 40 mg/L at 23-24°C [41[5]1[8]

Completely miscible with

acetone, ethanol, diethyl ether,
Solubility in Organic Solvents chloroform, dimethylsulfoxide, [41[8]

ethyl-acetate, hexane, and

kerosene.

Toxicological Profile

The primary mechanism of toxicity for Etrimfos, like other organophosphates, is the inhibition
of acetylcholinesterase (AChE), an enzyme crucial for nerve function.[1][2] This inhibition leads
to an accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of nerves
and characteristic signs of poisoning.[4][9]

Acute Toxicity

Etrimfos is considered moderately toxic to humans if ingested.[2] The acute toxicity varies
across different species and routes of administration.
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LD50

. . Referenc
Species Sex Route (mgl/kg Purity Solvent
e

bw)
470 (425-

Mouse M Oral 97.2% Water [4]
523)

Mouse F Oral 620 + 28 97.2% Water [4]
1120

Mouse M Oral (1023- 90.5% Corn-oil [4]
1226)
1100 (930- .

Mouse F Oral 90.5% Corn-oil [4]
1289)

Rat M Oral 1800 - - [5]

Cholinesterase Inhibition

Studies in rats have shown that Etrimfos can inhibit cholinesterase activity in plasma,
erythrocytes, and the brain. In a study with female rats, plasma cholinesterase activity was
decreased by 35-50% in the 24 mg/kg group and 20-30% in the 12 mg/kg group.[4] However,
in the same study, the cholinesterase activity in the brain and liver of both male and female
treated animals was not significantly different from control values.[4] In another study, brain
cholinesterase activity was inhibited by approximately 50% at a dose of 10 mg/m3, and around
70-72% at higher doses in both males and females.[10]

Other Toxicological Endpoints

o Mutagenicity: Etrimfos tested negative for mutagenic responses in a rat metaphase
analysis, a hamster bone marrow micronuclei count, and an Ames test.[4]

o Neurotoxicity: It did not induce a delayed neurotoxic response in hens.[4]

o Skin Sensitization: A skin-sensitization study in guinea pigs was negative.[4]
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Mechanism of Action: Acetylcholinesterase
Inhibition

Etrimfos acts as an acetylcholinesterase (AChE) inhibitor. In a normal synaptic transmission,
the neurotransmitter acetylcholine (ACh) is released into the synaptic cleft and binds to its
receptors on the postsynaptic neuron, propagating the nerve impulse.[9] The enzyme AChE
then breaks down ACh to terminate the signal.[9] Etrimfos binds to AChE, preventing it from

breaking down ACh.[9] This leads to a continuous stimulation of the postsynaptic neuron,

resulting in paralysis and death of the insect.[9]
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Caption: Acetylcholinesterase inhibition by Etrimfos.

Metabolism and Environmental Fate

Etrimfos is rapidly metabolized in animals, plants, and soil.[4] The primary degradation
pathway involves the hydrolysis of the phosphorothioate ester bond.[4]

Metabolism in Animals

When administered to rats, Etrimfos is primarily excreted in the urine.[8] The major metabolite
found in both urine and feces is 6-ethoxy-2-ethyl-4-hydroxypyrimidine (EEHP).[4] Other
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metabolites identified in rat urine include 2-ethyl-4,6-dihydroxypyrimidine and hydroxylated
derivatives.[8] In vitro studies with rat and mouse liver subcellular fractions show that
glutathione-transferases and, to a lesser extent, mixed-function oxidases are the main enzyme

groups responsible for Etrimfos metabolism.[4]
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Caption: Metabolic degradation pathway of Etrimfos.

Environmental Fate

Etrimfos is not persistent in soils, with a reported half-life of about 3 to 8 days.[4][8]
Degradation in soil also leads to the formation of EEHP and EDHP, and ultimately carbon
dioxide.[4] The compound is subject to hydrolysis in water, with a half-life of 14 to 16 days at a
pH of 6 to 9 and 25°C.[8] It degrades more rapidly in acidic conditions, with a half-life of 0.4
days at pH 3.[8] Due to its properties, Etrimfos is expected to have a low to moderate potential

for leaching in soil.[8]
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Environmental

Half-life Conditions Reference
Compartment
Sall 3-8 days [41[8]
Water (Hydrolysis) 0.4 days pH 3, 25°C [8]
Water (Hydrolysis) 16 days pH 6, 25°C [4]
Water (Hydrolysis) 14 days pH 9, 25°C [4]
Bean/Corn Leaves First 3 days post-
N ~3 days [4]
(Volatility) treatment
Bean Leaves 3 to 15 days post-
B ~10 days [4]
(Volatility) treatment
Corn Leaves 3 to 15 days post-
~5 days [4]

(Volatility)

treatment

Experimental Protocols
Residue Analysis

A common method for the determination of Etrimfos residues in various matrices is gas
chromatography (GC) with a flame photometric detector (P-mode).[4][8]

Extraction and Cleanup Protocol for Cereal Products:
o Extraction: Extract Etrimfos residues from the sample using acetone.

o Partitioning: Perform a partial cleanup by partitioning the extract between water and
methylene dichloride.

¢ Column Chromatography: For further cleanup, pass the methylene dichloride solution
through a silica gel column.

o Determination: Analyze the cleaned-up extract by gas chromatography using a flame
photometric detector (P-mode).

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Etrimfos
https://pubchem.ncbi.nlm.nih.gov/compound/Etrimfos
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Etrimfos
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

If the oxygen analogue (P=0 analogue) and the metabolite EEHP are to be included in the
analysis, the methylene dichloride solution from the partitioning step is further processed.[4]
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'
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Caption: General workflow for Etrimfos residue analysis.

Conclusion

Etrimfos is a well-characterized organophosphate insecticide with a clear mechanism of action
through acetylcholinesterase inhibition. Its toxicological profile indicates moderate acute toxicity
and no evidence of mutagenicity or delayed neurotoxicity in the cited studies. The compound is
readily metabolized and has a low persistence in the environment. The analytical methods for

its detection are well-established, primarily relying on gas chromatography. This technical guide
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provides a consolidated source of information for researchers and professionals working with or
studying this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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